Cas no 13332-13-3 (Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy-)
13332-13-3 structure
Product Name:Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy-
CAS No:13332-13-3
MF:C7H4F3IO
MW:288.005744934082
CID:1233038
PubChem ID:85612184
Update Time:2025-04-20
Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy-
- 1,2,4-Trifluoro-5-iodo-3-methoxybenzene
- DTXSID901280717
- 3-Iodo-2,5,6-trifluoroanisole
- SCHEMBL135396
- 13332-13-3
-
- Inchi: 1S/C7H4F3IO/c1-12-7-5(9)3(8)2-4(11)6(7)10/h2H,1H3
- InChI Key: RUMSSKLEHUCLHC-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C(=C1F)OC)F)F
Computed Properties
- Exact Mass: 287.92542
- Monoisotopic Mass: 287.92590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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